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Introduction

Electroantennography (EAG) is a widely used electrophysiological technique to measure the
summated response of olfactory receptor neurons on an insect's antenna to a volatile stimulus.
This method is instrumental in screening biologically active compounds, identifying
pheromones, and understanding the principles of insect olfaction. Bombykol, the primary sex
pheromone of the female silkworm moth, Bombyx mori, serves as a classic model odorant for
EAG studies due to its high specificity and the moth's remarkable sensitivity to it.[1][2][3][4]

These application notes provide a detailed standard operating procedure for conducting EAG
experiments with Bombykol on Bombyx mori, covering insect rearing, preparation of the
stimulus, the EAG experimental protocol, and data analysis.

Data Presentation: Dose-Response to Bombykol

The EAG response to Bombykol is dose-dependent, with increasing concentrations typically
eliciting a stronger negative voltage deflection up to a saturation point. The peak amplitude of
the EAG response, measured in millivolts (mV), reflects the overall intensity of the antennal
response.[5] The following table summarizes representative quantitative data for EAG
responses of male Bombyx mori to varying concentrations of Bombykol.
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Mean EAG Response (mV)

Bombykol Concentration e Normalized Response (%)
Solvent Control (Hexane) 0.05+0.01 0

1 pg ~0.2 (estimated)

10 pg ~0.4 (estimated)

100 pg ~0.8 (estimated)

1ng 1.50+0.12 90

10 ng 1.65+0.15 100

100 ng 1.60+0.14 97

1ug

10 g

Note: The values presented are a composite from multiple studies and are for illustrative
purposes. Actual responses may vary based on experimental conditions.[6][7]

Experimental Protocols
Insect Rearing and Preparation

 Insect Species: Male silkworm moths, Bombyx mori.

o Rearing Conditions: Silkworm eggs are incubated at 25°C.[8] Larvae are reared on an
artificial diet or fresh mulberry leaves.[9] Moths are used for experiments within 10 days of
emergence.[8]

e Antenna Excision: An adult male moth is immobilized, and an antenna is carefully excised at
its base using fine scissors.[10]

Preparation of Bombykol Stimulus

e Solvent: Hexane is a commonly used solvent for dissolving Bombykol.[8]
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Stock Solution: A stock solution of Bombykol in hexane (e.g., 10 mg/mL) is prepared and
stored at -30°C.[8]

Serial Dilutions: Serial dilutions of the stock solution are prepared to create a range of
concentrations for dose-response experiments (e.g., from 1 pg/uL to 100 ng/uL).[7][10]

Stimulus Cartridge: A standard volume (e.g., 10-50 uL) of each dilution is applied to a small
piece of filter paper.[8][10] The filter paper is then inserted into a Pasteur pipette or a
dedicated stimulus cartridge.[10][11] A solvent-only control should also be prepared.[10]

Electroantennography (EAG) Recording

EAG Setup: The core of the EAG setup consists of a high-impedance amplifier, recording
and reference electrodes, a micromanipulator, an air delivery system, and a data acquisition
system.[2] The entire setup should be housed within a Faraday cage to minimize electrical
noise.[10]

Electrode Preparation: Glass capillary microelectrodes are pulled and filled with a conductive
electrolyte solution (e.g., Ringer's solution).[12] Ag/AgCl wires are inserted into the back of
the electrodes to establish an electrical connection.[10]

Antenna Mounting: The excised antenna is mounted between the two electrodes. The base
of the antenna is placed in contact with the reference electrode, and the distal tip is
connected to the recording electrode. A small amount of conductive gel can be used to
ensure a good electrical connection.[11]

Airflow: A continuous stream of purified and humidified air is passed over the antenna to
provide a stable baseline.[10][13]

Stimulus Delivery: The stimulus cartridge is placed in the air stream, and a puff of air (e.qg.,
0.5 - 1 second duration) is delivered through the cartridge to carry the Bombykol vapor to
the antenna.[10][14]

Recording Procedure:

o Allow the mounted antenna to stabilize in the clean air stream for a few minutes.
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Data Analysis

Record the baseline electrical activity.

Present the solvent control first to ensure no response to the solvent.
Present the Bombykol stimuli in increasing order of concentration.
Allow sufficient time between stimuli (e.g., 30-60 seconds) for the antenna to recover.[11]

Replicate the experiment on multiple individuals for statistical validity.[10]

o Measurement: The EAG response is measured as the peak amplitude of the negative

voltage deflection from the baseline, in millivolts (mV).[5]

e Dose-Response Curve: The mean EAG amplitudes for each concentration are plotted

against the logarithm of the concentration to generate a dose-response curve.

o Normalization: Responses are often normalized by setting the response to a standard or the

maximum response as 100%.
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Caption: Simplified signaling pathway of Bombykol reception in an insect olfactory sensillum.

Experimental Workflow for Electroantennography
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Caption: Experimental workflow for a typical electroantennography (EAG) experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b110295?utm_src=pdf-custom-synthesis
https://www.ockenfels-syntech.com/wp-content/uploads/EAGpract_man_fin
https://www.uni-goettingen.de/en/electroantennography+%28eag%29/71544.html
https://en.wikipedia.org/wiki/Bombykol
https://edu.rsc.org/feature/in-pursuit-of-bombykol/2020169.article
https://www.researchgate.net/figure/a-Bombyx-mori-EAG-Dose-response-curves-for-bombykol-E-Z-10-12hexadecadien-1-ol_fig10_285342793
https://www.researchgate.net/figure/Electroantennogram-EAG-analyses-of-the-response-of-BmPBP1-mutants-to-sex-pheromone_fig2_327557984
https://www.researchgate.net/figure/Performance-assessment-of-the-enhanced-EAG-sensor-in-a-controlled-environment-a_fig2_388723447
https://www.jove.com/t/62895/electroantennography-based-bio-hybrid-odor-detecting-drone-using
https://www.jove.com/t/62895/electroantennography-based-bio-hybrid-odor-detecting-drone-using
https://www.researchgate.net/publication/7501256_Electroantennographic_Resolution_of_Pulsed_Pheromone_Plumes_in_Two_Species_of_Moths_with_Bipectinate_Antennae
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Electroantennography_EAG_Analysis_of_Insect_Response_to_8_Methylnonyl_Nonanoate.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Electroantennography_EAG_with_Z_4_Octen_1_ol.pdf
https://www.researchgate.net/figure/Typical-electroantennography-EAG-connection-and-measurement-An-isolated-insect-antenna_fig1_237147167
https://www.researchgate.net/publication/256469930_Electroantennogram_and_Single_Sensillum_Recording_in_Insect_Antennae
https://pmc.ncbi.nlm.nih.gov/articles/PMC3466939/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3466939/
https://www.benchchem.com/product/b110295#standard-operating-procedure-for-electroantennography-eag-with-bombykol
https://www.benchchem.com/product/b110295#standard-operating-procedure-for-electroantennography-eag-with-bombykol
https://www.benchchem.com/product/b110295#standard-operating-procedure-for-electroantennography-eag-with-bombykol
https://www.benchchem.com/product/b110295#standard-operating-procedure-for-electroantennography-eag-with-bombykol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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